Cas no 2172271-25-7 (tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(4-hydroxybutyl)carbamate)

• Product Name: tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(4-hydroxybutyl)carbamate
• CAS No: 2172271-25-7
• MF: C₁₅H₂₅N₃O₃
• MW: 295.37730383873
• CID: 5966901
• PubChem ID: 165523937
• Update Time: 2025-10-28

tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(4-hydroxybutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(4-hydroxybutyl)carbamate
• 2172271-25-7
• tert-butyl N-[6-(aminomethyl)pyridin-3-yl]-N-(4-hydroxybutyl)carbamate
• EN300-1274263

• Inchi： 1S/C15H25N3O3/c1-15(2,3)21-14(20)18(8-4-5-9-19)13-7-6-12(10-16)17-11-13/h6-7,11,19H,4-5,8-10,16H2,1-3H3
• InChI Key： LUNUXZYVBSDRNK-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=NC(CN)=CC=1)CCCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.18959167g/mol
• Monoisotopic Mass: 295.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 88.7Ų

Additional information on tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(4-hydroxybutyl)carbamate

Comprehensive Overview of tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(4-hydroxybutyl)carbamate (CAS No. 2172271-25-7)

tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(4-hydroxybutyl)carbamate (CAS No. 2172271-25-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine and carbamate functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the aminomethyl and hydroxybutyl moieties, make it a versatile building block for drug discovery and development.

The growing interest in tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(4-hydroxybutyl)carbamate is driven by its potential applications in targeting neurological disorders and inflammatory diseases. Researchers are particularly intrigued by its ability to modulate specific enzyme pathways, which could lead to breakthroughs in treating conditions like Alzheimer's disease and rheumatoid arthritis. The compound's CAS No. 2172271-25-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a chemical perspective, tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(4-hydroxybutyl)carbamate exhibits notable stability under standard laboratory conditions, making it suitable for various synthetic applications. Its tert-butyl carbamate group provides protection for sensitive functional groups during multi-step reactions, a feature highly valued in organic synthesis. The compound's hydroxybutyl side chain also offers opportunities for further derivatization, enabling the creation of diverse molecular architectures.

In the pharmaceutical industry, CAS No. 2172271-25-7 is recognized for its role in developing small molecule therapeutics. Recent studies have explored its incorporation into kinase inhibitors and GPCR modulators, addressing some of the most pressing challenges in drug design. The compound's pyridine core contributes to improved bioavailability, a key consideration in modern medicinal chemistry.

The synthesis of tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(4-hydroxybutyl)carbamate typically involves multi-step organic transformations, with careful attention to protecting group strategies. Researchers often employ amide coupling reactions and reductive amination techniques to construct its molecular framework. The availability of this compound from specialty chemical suppliers has accelerated drug discovery efforts worldwide.

Quality control for CAS No. 2172271-25-7 is maintained through advanced analytical techniques, including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The tert-butyl protecting group in particular requires precise characterization to confirm its integrity throughout synthetic processes.

Beyond pharmaceutical applications, tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(4-hydroxybutyl)carbamate has shown promise in material science research. Its molecular structure has been investigated for potential use in smart polymers and functional coatings, where its dual functionality could enable novel material properties. This interdisciplinary potential contributes to the compound's growing importance in scientific literature.

The commercial availability of CAS No. 2172271-25-7 has expanded in recent years, with several specialty chemical manufacturers offering this compound in research quantities. Pricing trends reflect its increasing demand in both academic and industrial settings. Researchers frequently search for tert-butyl carbamate derivatives and aminomethyl pyridine compounds when sourcing building blocks for their projects.

Storage and handling recommendations for tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(4-hydroxybutyl)carbamate typically suggest protection from moisture and storage at controlled temperatures. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this or any chemical compound.

Future research directions for CAS No. 2172271-25-7 may explore its potential in bioconjugation chemistry and prodrug development. The compound's structural features make it an attractive candidate for creating targeted drug delivery systems. Additionally, its application in chemical biology probes could provide new tools for studying biological systems at the molecular level.

In conclusion, tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(4-hydroxybutyl)carbamate represents an important chemical entity with diverse applications in pharmaceutical research and beyond. Its unique combination of functional groups and synthetic versatility ensure its continued relevance in scientific innovation. As research progresses, we anticipate new discoveries that will further expand the utility of this valuable compound.